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This technical guide provides a comprehensive overview of the spectroscopic data for 3-acetyl-
L-tyrosine, a derivative of the amino acid L-tyrosine. Designed for researchers, scientists, and
professionals in drug development, this document delves into the nuclear magnetic resonance
(NMR) and mass spectrometry (MS) characteristics of this compound. While direct
experimental spectra for 3-acetyl-L-tyrosine are not readily available in public databases, this
guide synthesizes predicted data, comparative analysis with the closely related isomer N-
acetyl-L-tyrosine, and foundational principles of spectroscopic analysis to offer a robust and
scientifically grounded resource.

Introduction to 3-acetyl-L-tyrosine

3-acetyl-L-tyrosine, with the chemical formula C11H13NOa4 and a molecular weight of 223.22
g/mol , is a modified amino acid where an acetyl group is attached to the aromatic ring of L-
tyrosine at the 3-position.[1] This modification can significantly alter the chemical and biological
properties of the parent amino acid, making its unambiguous characterization crucial for
research and development. Spectroscopic techniques such as NMR and MS are indispensable
tools for confirming the structure and purity of such modified biomolecules.
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Chemical Structure and Properties:

Property Value Source

(2S)-3-(3-acetyl-4-
IUPAC Name hydroxyphenyl)-2- [1]

aminopropanoic acid

CAS Number 32483-30-0 [2]
Molecular Formula C11H13NOa4 [1]
Molecular Weight 223.22 g/mol [1]
Exact Mass 223.08445790 Da [1]

Below is a diagram illustrating the chemical structure of 3-acetyl-L-tyrosine, highlighting the key
functional groups.
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Caption: General workflow for NMR data acquisition and analysis.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique used to determine the molecular weight
and elemental composition of a compound, as well as to elucidate its structure through
fragmentation analysis.
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Expected Mass Spectrum of 3-acetyl-L-tyrosine

e Molecular Ion: In a high-resolution mass spectrum (HRMS), the protonated molecule [M+H]*
would have an expected m/z of 224.0917, corresponding to the formula C11H14aNOa*.

o Fragmentation Pattern: The fragmentation of 3-acetyl-L-tyrosine is expected to be influenced
by the labile bonds in the molecule. Key fragmentation pathways would likely involve:

o Loss of the carboxyl group: Cleavage of the Ca-C(carboxyl) bond could lead to the loss of
COOH (45 Da) or COz2 (44 Da).

o Side-chain cleavage: Scission of the Ca-Cf(3 bond is a common fragmentation pathway for
amino acids, leading to the formation of a stable benzylic cation.

o Loss of the acetyl group: Fragmentation of the acetyl group could also be observed.

Comparative Mass Spectrometry Data: N-acetyl-L-
tyrosine

The mzCloud database provides mass spectral data for N-acetyl-L-tyrosine, which can serve
as a reference. [3]The fragmentation of N-acetyl-L-tyrosine typically involves the loss of water,
the acetyl group, and cleavage of the amino acid backbone.

Experimental Protocol for Mass Spectrometry Data
Acquisition

The following is a general protocol for obtaining mass spectrometric data for a compound like
3-acetyl-L-tyrosine.

e Sample Preparation:

o Prepare a dilute solution of the sample (typically in the micromolar to nanomolar range) in
a suitable solvent system, such as a mixture of water, acetonitrile, or methanol, often with
a small amount of acid (e.g., formic acid) to promote protonation.

e |nstrumentation and lonization:
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o Use an electrospray ionization (ESI) source coupled to a high-resolution mass
spectrometer (e.g., Q-TOF, Orbitrap).

o ESI is a soft ionization technique that is well-suited for polar and thermally labile molecules
like amino acid derivatives.

o Data Acquisition:

o Full Scan MS: Acquire a full scan mass spectrum to determine the m/z of the molecular
ion.

o Tandem MS (MS/MS): Select the molecular ion [M+H]* as the precursor ion and subject it
to collision-induced dissociation (CID) to generate fragment ions. This provides structural
information.

o Data Analysis:

o Determine the accurate mass of the molecular ion and use it to calculate the elemental
composition.

o Analyze the fragmentation pattern in the MS/MS spectrum to elucidate the structure of the
molecule and confirm the position of the acetyl group.
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Caption: General workflow for mass spectrometry analysis.

Conclusion

The spectroscopic characterization of 3-acetyl-L-tyrosine is essential for its use in scientific
research. Although direct experimental NMR and MS data are not widely available, this guide
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provides a comprehensive overview based on predicted data and comparative analysis with its
isomer, N-acetyl-L-tyrosine. The provided protocols and expected spectral features offer a solid
foundation for researchers to identify and characterize this compound in their own work. The
key to unambiguous identification will lie in careful comparison of experimental data with the
predicted values and understanding the subtle but significant differences in the spectra
compared to related compounds.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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